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Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Core Identification Data for 1-Ethoxypent-1-ene

The table below summarizes the key identifiers for 1-Ethoxypent-1-ene from the search results, which are

essential for any analytical protocol [1].

Property Value

CAS Number 5909-75-1
Molecular Formula C7H140

Molecular Weight 114.19 g/mol
IUPAC Name 1-ethoxypent-1-ene
Canonical SMILES CCCcC=CocCcC

Proposed Analytical Workflow for Structure Validation

Based on standard practices for organic compound analysis, you can validate the structure of 1-Ethoxypent-

1-ene by confirming its molecular fingerprint and functional groups through the following workflow. This

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-interest
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.alfa-chemistry.com/cas_5909-75-1.htm
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

diagram outlines the key steps and logical relationships in the analytical process:

Start: Sample of
1-Ethoxypent-1-ene

Confirm Carbon Skeleton\ Confirm Alkene & Ether
& Ether Group Functional Groups

Confirm Molecular Weight

Nuclear Magnetic Resonance Infrared (IR)

Mass Spectrometry (MS) (NMR) Spectroscopy Spectroscopy

End: Validated
Structure

Click to download full resolution via product page

Detailed Methodologies for Key Experiments

The following experimental protocols are generalized for characterizing a compound like 1-Ethoxypent-1-

ene.

e Mass Spectrometry (MS)

o Obijective: To confirm the molecular weight and fragmentation pattern.

o Protocol: Analyze the sample using Electron lonization (EI) or Chemical lonization (ClI). The
exact mass of C7H140 is 114.10446 [1]. The MS should show a molecular ion peak (M+) at or
near this mass. Look for characteristic fragment ions, such as those resulting from the cleavage
adjacent to the double bond or the loss of an ethyl group (M* - 29) from the ethoxy moiety.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the carbon skeleton and the position of the double bond and ether group.
o *H NMR Protocol: Dissolve the sample in a suitable deuterated solvent. The spectrum should
show:
= Adistinctive set of signals for the vinyl ether proton (=C-H). For 1-Ethoxypent-1-ene,
this proton is expected to be strongly deshielded and appear downfield.
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= A multiplet for the =CH-O- proton.
= Atriplet and quartet for the -O-CH2-CHs group.
= Complex multiplet signals for the -CH2-CH2-CHs group of the pentyl chain.
o 3C NMR Protocol: The spectrum should confirm the presence of seven distinct carbon atoms.
Key features to identify are:
= The vinyl ether carbons (C=C-0), which have characteristic chemical shifts.
= The carbon of the -O-CH2z- group.
= The aliphatic carbons of the propyl and ethyl chains.

¢ Infrared (IR) Spectroscopy

o Objective: To identify the characteristic functional groups.

o Protocol: Obtain a spectrum using a thin film (for liquid samples) or KBr pellet. Identify key
absorption bands:

= A strong, sharp stretch around ~1200-1270 cm~* and ~1050-1150 cm~* for the C-O-C
ether linkage.

= A C=C stretch around ~1620-1680 cm~?*, the exact position of which is influenced by the
vinyl ether conjugation.

= C-H stretching vibrations for sp2 (alkene) and sp? (alkane) hybridized carbons.

How to Proceed Further

Since the search results did not contain specific experimental data for this compound, you may need to:

e Consult Specialized Databases: Search scientific literature databases (like SciFinder, Reaxys, or
PubMed) for published spectra or analytical data on 1-Ethoxypent-1-ene or very similar vinyl ethers.

+ Perform a Reference Analysis: If available, run the proposed analytical methods on a known
reference standard to build a validated dataset for comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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